Cas no 1160474-55-4 (2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1160474-55-4
• MF: C₆HCl₂F₃IN
• MW: 341.884522199631
• MDL: MFCD12025903
• CID: 2104690
• PubChem ID: 45588247
• Update Time: 2025-05-19

2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine
• MFCD12025903
• CS-0329474
• AKOS005072440
• Pyridine, 2,3-dichloro-4-iodo-5-(trifluoromethyl)-
• 1160474-55-4
• DD-0700
• DA-15164
• DTXSID901244115

• MDL： MFCD12025903
• Inchi： 1S/C6HCl2F3IN/c7-3-4(12)2(6(9,10)11)1-13-5(3)8/h1H
• InChI Key： PMFWWAIDSTWATK-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 340.84829Da
• Monoisotopic Mass: 340.84829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Melting Point: 156-157°

2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine

Professional Introduction to 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1160474-55-4)

2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine, with the CAS number 1160474-55-4, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is renowned for its broad applications in medicinal chemistry due to its unique electronic and steric properties. The presence of multiple substituents, including chlorine, iodine, and trifluoromethyl groups, makes this molecule a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine contribute to its reactivity and functionalization potential. The chlorine atoms at the 2 and 3 positions introduce electrophilic centers, while the iodine atom at the 4 position serves as a good leaving group for nucleophilic substitution reactions. Additionally, the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. These characteristics make it an attractive building block for constructing complex molecules with desired pharmacological properties.

In recent years, 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine has been extensively explored in the development of novel therapeutic agents. One notable area of research is its application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to mimic ATP binding pockets. For instance, studies have demonstrated that derivatives of this compound can be modified to target specific tyrosine kinases, leading to promising results in preclinical trials.

Another significant application of 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine is in the field of agrochemicals. Its structural motifs are found in several herbicides and fungicides that exhibit high efficacy against pests while maintaining environmental safety. The trifluoromethyl group, in particular, plays a pivotal role in enhancing the bioactivity of these compounds by improving their binding affinity to biological targets. Researchers have reported successful cases where modifications based on this scaffold have led to the discovery of new generation agrochemicals with improved performance.

The synthetic utility of 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine has also been highlighted in recent publications. It serves as a key intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are fundamental techniques in organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions on the pyridine ring, enabling the construction of complex molecular architectures. Such flexibility has made this compound indispensable in drug discovery pipelines.

Advances in computational chemistry have further enhanced the understanding of 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine's reactivity. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interactions with biological targets. These insights have guided chemists in designing more effective synthetic routes and optimizing lead compounds for drug development. The integration of experimental data with computational predictions has been particularly valuable in predicting and improving the pharmacokinetic profiles of derivatives derived from this scaffold.

The role of 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine in medicinal chemistry is further underscored by its presence in several patents and industrial processes. Companies specializing in fine chemicals have incorporated this compound into their catalogs due to its broad applicability and commercial viability. Its use as a starting material or intermediate has streamlined synthetic pathways for various high-value products, reducing costs and improving yields.

Future research directions may explore novel derivatives of 2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine with enhanced bioavailability or reduced toxicity. The trifluoromethyl group's influence on metabolic stability will be particularly scrutinized under different conditions. Additionally, green chemistry approaches may be employed to develop more sustainable synthetic methods for this compound and its derivatives.

In conclusion,2,3-dichloro-4-iodo-5-(trifluoromethyl)pyridine (CAS No. 1160474-55-4) is a multifaceted compound with significant potential across multiple sectors including pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a cornerstone in modern synthetic chemistry. As research continues to uncover new applications and improve synthetic methodologies,this compound will undoubtedly remain at the forefront of scientific innovation.